Cas no 25683-53-8 (Quinolinium,3-(aminocarbonyl)-1-[(4-fluorophenyl)methyl]-, chloride (1:1))

• Product Name: Quinolinium,3-(aminocarbonyl)-1-[(4-fluorophenyl)methyl]-, chloride (1:1)
• CAS No: 25683-53-8
• MF: C₁₇H₁₄FN₂O
• MW: 281.304267406464
• CID: 268461
• PubChem ID: 420903
• Update Time: 2025-04-19

Quinolinium,3-(aminocarbonyl)-1-[(4-fluorophenyl)methyl]-, chloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Quinolinium,3-(aminocarbonyl)-1-[(4-fluorophenyl)methyl]-, chloride (1:1)
• 1-[(4-fluorophenyl)methyl]quinolin-1-ium-3-carboxamide
• 25683-53-8
• 1-(4-Fluorobenzyl)-1.lambda.~5~-quinoline-3-carboxamide
• DTXSID90180385
• NSC 128852
• NSC128852
• 1-(4-Fluorobenzyl)-1lambda(5)-quinoline-3-carboxamide

• Inchi： 1S/C17H13FN2O/c18-15-7-5-12(6-8-15)10-20-11-14(17(19)21)9-13-3-1-2-4-16(13)20/h1-9,11H,10H2,(H-,19,21)/p+1
• InChI Key： WQAJOXUPKDJJPE-UHFFFAOYSA-O
• SMILES： FC1C=CC(=CC=1)C[N+]1=CC(C(N)=O)=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 281.10912
• Monoisotopic Mass: 281.109
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 47Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 46.97